4-(Chlorosulfonyl)phenyl 2-methylpropanoate

Core Science & Biosynthesis

molecular weight and formula of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive scientific overview of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate, a bifunctional organic compound with significant potential as a versatile building block in medicinal chemistry and drug discovery. This document elucidates the molecular characteristics, a proposed synthetic pathway, and the expected chemical reactivity of this compound. Furthermore, it details its stability, storage, and solubility profiles, and provides predicted spectroscopic data for its characterization. The guide is intended to be a valuable resource for researchers and drug development professionals interested in leveraging this molecule for the synthesis of novel therapeutic agents.

Introduction

4-(Chlorosulfonyl)phenyl 2-methylpropanoate (CAS No. 1315367-19-1) is an aromatic sulfonyl chloride derivative featuring a 2-methylpropanoate ester functional group.[1][2] The presence of two distinct reactive sites—the highly electrophilic sulfonyl chloride and the ester moiety—makes it a valuable intermediate for the synthesis of complex molecules. The sulfonyl chloride group can readily react with a wide range of nucleophiles, such as amines and alcohols, to form sulfonamides and sulfonate esters, respectively.[3][4][5] These functional groups are prevalent in a multitude of clinically approved drugs. The ester group, on the other hand, can be hydrolyzed to a carboxylic acid, providing another point for chemical modification. This dual reactivity allows for the modular construction of diverse molecular scaffolds, a key strategy in modern drug discovery.[4][6]

Molecular Properties and Characterization

A thorough understanding of the physicochemical properties of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate is essential for its effective application in synthesis.

Physicochemical Data

The key physicochemical properties of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate are summarized in the table below.

Property	Value	Source
IUPAC Name	4-(Chlorosulfonyl)phenyl 2-methylpropanoate	N/A
CAS Number	1315367-19-1	[1][2]
Molecular Formula	C₁₀H₁₁ClO₄S	[1][2]
Molecular Weight	262.71 g/mol	[1][2]
Appearance	Predicted to be a white to off-white solid	N/A
SMILES	CC(C)C(=O)OC1=CC=C(S(=O)(=O)Cl)C=C1	[1][2]

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy:

• Aromatic Protons: Two doublets are expected in the aromatic region (δ 7.5-8.5 ppm), characteristic of a para-substituted benzene ring. The protons ortho to the electron-withdrawing sulfonyl chloride group will be deshielded and appear further downfield compared to the protons ortho to the ester group.

• Methine Proton: A septet is anticipated for the methine proton of the isobutyryl group around δ 2.8-3.2 ppm.

• Methyl Protons: A doublet for the two equivalent methyl groups of the isobutyryl moiety is expected around δ 1.2-1.5 ppm.

¹³C NMR Spectroscopy:

• Carbonyl Carbon: The ester carbonyl carbon should appear in the range of δ 170-180 ppm.

• Aromatic Carbons: Four distinct signals are expected in the aromatic region (δ 120-155 ppm). The carbon attached to the sulfonyl chloride group will be the most deshielded.

• Methine Carbon: The methine carbon of the isobutyryl group is predicted to be in the δ 30-40 ppm range.

• Methyl Carbons: The methyl carbons of the isobutyryl group will likely produce a signal around δ 15-25 ppm.

Infrared (IR) Spectroscopy:

• S=O Stretching: Two strong absorption bands characteristic of the sulfonyl chloride group are expected around 1370-1390 cm⁻¹ (asymmetric) and 1170-1190 cm⁻¹ (symmetric).

• C=O Stretching: A strong absorption band for the ester carbonyl group is anticipated in the region of 1750-1770 cm⁻¹.

• C-O Stretching: A strong band corresponding to the C-O stretch of the ester is expected between 1100-1250 cm⁻¹.

• Aromatic C-H and C=C Stretching: Characteristic absorptions for the aromatic ring will be present.

Mass Spectrometry (MS):

• Molecular Ion Peak: The mass spectrum should show a molecular ion peak (M⁺) at m/z 262, with a characteristic M+2 isotope peak for the presence of chlorine.

• Fragmentation Pattern: Common fragmentation pathways would include the loss of the chlorine atom, the sulfonyl chloride group, and fragmentation of the ester side chain.

Synthesis and Purification

A robust and scalable synthesis of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate is crucial for its utilization as a building block. The following proposed two-step synthesis is based on well-established organic transformations.[13][14][15]

Caption: Proposed two-step synthesis of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate.

Experimental Protocol: Synthesis of 4-Hydroxyphenyl 2-methylpropanoate (Step 1)

• To a solution of 4-hydroxyphenol (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere, add pyridine (1.2 eq) and cool the mixture to 0 °C in an ice bath.

• Slowly add isobutyryl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with 1 M HCl and extract the product with DCM.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-hydroxyphenyl 2-methylpropanoate.

Experimental Protocol: Synthesis of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate (Step 2)

• In a clean, dry round-bottom flask, cool chlorosulfonic acid (5.0 eq) to 0 °C in an ice bath under an inert atmosphere.

• Slowly add 4-hydroxyphenyl 2-methylpropanoate (1.0 eq) portion-wise to the stirred chlorosulfonic acid, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours.

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• The precipitated solid product is collected by vacuum filtration and washed thoroughly with cold water.

• Dry the product under vacuum to yield 4-(Chlorosulfonyl)phenyl 2-methylpropanoate.

Chemical Reactivity and Applications

The synthetic utility of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate stems from its inherent reactivity, which allows for the facile introduction of a substituted phenylsulfonate or sulfonamide moiety into a target molecule.

Reactivity of the Sulfonyl Chloride Group

The sulfur atom of the sulfonyl chloride group is highly electrophilic and susceptible to nucleophilic attack.[3][5][6] This reactivity is the cornerstone of its application in medicinal chemistry.

Caption: General reactivity of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate with nucleophiles.

• Reaction with Amines: It readily reacts with primary and secondary amines in the presence of a base to form stable sulfonamides.[16] This is a widely used transformation in the synthesis of antibacterial agents and other therapeutics.

• Reaction with Alcohols and Phenols: In the presence of a base, it reacts with alcohols and phenols to yield sulfonate esters.[3][13]

Applications in Drug Discovery

While specific applications of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate are not extensively documented, its structural motifs are present in numerous pharmaceuticals. It can serve as a valuable building block for the synthesis of:

• Novel Sulfonamide Drugs: By reacting with a diverse range of amines, a library of novel sulfonamides can be generated for screening against various biological targets.

• Prodrugs: The ester functionality can be designed to be cleaved in vivo, releasing a pharmacologically active carboxylic acid.

• Linkers in Bifunctional Molecules: The dual reactivity of this compound makes it suitable for use as a linker in the development of molecules such as PROTACs (Proteolysis Targeting Chimeras).

Stability, Storage, and Solubility

Proper handling and storage are critical to maintain the integrity and reactivity of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate.

• Stability: Sulfonyl chlorides are generally sensitive to moisture and can hydrolyze to the corresponding sulfonic acid.[17] Therefore, it is crucial to handle this compound under anhydrous conditions. It is expected to be stable under acidic conditions but will likely decompose in the presence of strong bases.

• Storage: It should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place away from moisture.

• Solubility: It is expected to be soluble in a range of common aprotic organic solvents such as dichloromethane (DCM), tetrahydrofuran (THF), and ethyl acetate. Its solubility in protic solvents like alcohols may be limited due to potential reactivity. It is predicted to be insoluble in water.

Safety Considerations

As a sulfonyl chloride, this compound should be handled with appropriate safety precautions. It is likely to be corrosive and a lachrymator. Inhalation, ingestion, and skin contact should be avoided. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. In case of contact, the affected area should be flushed with copious amounts of water.

Conclusion

4-(Chlorosulfonyl)phenyl 2-methylpropanoate is a promising bifunctional building block for organic synthesis and medicinal chemistry. Its well-defined reactive sites allow for the straightforward synthesis of a variety of derivatives with potential therapeutic applications. This technical guide provides a foundational understanding of its properties, a plausible synthetic route, and its expected reactivity, which should empower researchers to explore its full potential in the development of novel chemical entities.

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• Google Patents. (n.d.). CN1200367A - Process for preparing 4-hydroxy phenylpropionic acid compound.
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• Google Patents. (2014, November 27). WO 2014/188453 A2.
• Google Patents. (n.d.). CN112759536A - Process for the preparation of substituted benzene sulfonyl chlorides.
• Google Patents. (n.d.). WO2014188453A2 - Novel process for the preparation of 2-[4-(2-{4-[1-(2-ethoxyethyl)-1h-benzimidazol-2-yl]-1-piperidinyl}ethyl) phenyl]-2-methylpropanoic acid.
• Google Patents. (n.d.). US5886209A - Preparation of 2-(4-hydroxyphenoxy)
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• PMC. (n.d.). rac-Ethyl 2-amino-3-hydroxy-3-[4-(methylsulfonyl)

• Science Alert. (2018, March 28). Spectroscopic Investigation of 7'-Nitro-6'-phenyl-1',6',7',7a'- tetrahydro-spiro[indeno[1,2-b]quinoxaline-11,5'-pyrrolo[1,2-c][3][5]thiazole] Crystal.

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Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate

Executive Summary

This technical guide details the synthesis protocol for 4-(Chlorosulfonyl)phenyl 2-methylpropanoate (also known as 4-isobutyryloxybenzenesulfonyl chloride). This compound is a critical bifunctional building block in medicinal chemistry, particularly for the development of sulfonamide-based therapeutics where the phenol group acts as a latent pharmacophore protected by a labile ester.

The protocol employs a robust two-stage synthetic route:

• Esterification: Reaction of phenol with isobutyryl chloride to form phenyl isobutyrate.

• Chlorosulfonation: Electrophilic aromatic substitution using chlorosulfonic acid (

  ) to install the sulfonyl chloride moiety at the para position.[1]

Key Technical Considerations:

• Regioselectivity: The isobutyryl ester group directs substitution primarily to the para position due to steric hindrance at the ortho positions.

• Moisture Sensitivity: The target sulfonyl chloride is sensitive to hydrolysis; strict anhydrous conditions during synthesis and rapid, cold workup are required.

Reaction Scheme & Workflow

The following diagram illustrates the chemical pathway and logical workflow for the synthesis.

Caption: Figure 1. Logical workflow for the synthesis of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate, highlighting key reaction stages and conditions.

Safety & Hazards (Crucial)

Reagent	Hazard Class	Precaution
Chlorosulfonic Acid	Corrosive, Reacts Violently with Water	Use in a fume hood. Wear face shield and acid-resistant gloves. NEVER add water directly to the acid.
Isobutyryl Chloride	Corrosive, Lachrymator, Flammable	Handle in a fume hood. Avoid inhalation.
Dichloromethane	Volatile, Suspected Carcinogen	Use adequate ventilation.
Target Sulfonyl Chloride	Corrosive, Moisture Sensitive	Store under inert gas in a freezer.

Emergency Protocol: In case of skin contact with chlorosulfonic acid, immediately wipe off excess liquid with a dry cloth before rinsing with copious amounts of water to minimize thermal burns from hydrolysis.

Materials & Equipment

Reagents

• Phenol: >99% purity, crystalline.

• Isobutyryl Chloride: >98% purity.

• Chlorosulfonic Acid (

  ): Freshly distilled recommended if yellow/dark.

• Triethylamine (

  ): Base scavenger.

• Dichloromethane (DCM): Anhydrous (dried over

  or molecular sieves).

• Sodium Sulfate (

  ): Anhydrous drying agent.

Equipment

• 3-neck Round Bottom Flasks (250 mL, 500 mL).

• Pressure-equalizing addition funnel.

• Mechanical stirrer (Teflon blade) or heavy-duty magnetic stir bar.

• Inert gas line (

  or ).

• Ice/Salt bath.[2]

• Rotary Evaporator.

Experimental Protocol

Part A: Preparation of Phenyl Isobutyrate (Precursor)

Note: If Phenyl Isobutyrate (CAS 20279-29-2) is purchased commercially, proceed directly to Part B.

• Setup: Flame-dry a 500 mL 3-neck flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet.

• Solubilization: Add Phenol (9.41 g, 100 mmol) and anhydrous DCM (100 mL) . Add Triethylamine (15.3 mL, 110 mmol) . Cool the solution to 0°C in an ice bath.

• Addition: Charge the addition funnel with Isobutyryl Chloride (11.5 mL, 110 mmol) dissolved in DCM (20 mL). Add dropwise over 30 minutes, maintaining internal temperature <5°C.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3 hours. White precipitate (

  ) will form.

• Workup:

  • Filter off the precipitate.[2]

  • Wash the filtrate with 1M HCl (2 x 50 mL), Sat.

    (2 x 50 mL), and Brine (50 mL).

  • Dry over

    , filter, and concentrate in vacuo.

• Purification: Distill the crude oil under reduced pressure (bp ~90-92°C at 10 mmHg) to obtain Phenyl Isobutyrate as a colorless liquid.

  • Expected Yield: 90-95% (~15.5 g).

Part B: Chlorosulfonation (Core Synthesis)

Rationale: Direct chlorosulfonation is used.[1][3][4][5] The ester group directs para, and the steric bulk of the isobutyryl group minimizes ortho isomers. Excess chlorosulfonic acid acts as both reagent and solvent.[4]

• Setup: Equip a 250 mL 3-neck flask with a mechanical stirrer (essential for viscosity changes), a thermometer, and a pressure-equalizing addition funnel with a drying tube (

  ).

• Acid Charge: Add Chlorosulfonic Acid (33 mL, ~500 mmol, 5.0 equiv) to the flask. Cool to 0–5°C using an ice/salt bath.

• Substrate Addition: Place Phenyl Isobutyrate (16.4 g, 100 mmol) in the addition funnel. Add dropwise to the acid over 45–60 minutes .

  • Critical Control: The reaction is exothermic and evolves HCl gas. Maintain internal temperature <10°C to prevent ester hydrolysis or charring.

• Reaction:

  • After addition, remove the ice bath and allow the mixture to reach Room Temperature (20–25°C) .

  • Stir for 2–3 hours . Monitor reaction progress by TLC (taking a mini-aliquot, quenching in water/DCM). The intermediate sulfonic acid converts to the sulfonyl chloride during this phase.

  • Note: If conversion is slow, heat gently to 35°C, but avoid higher temperatures to preserve the ester linkage.

• Quenching (Hazardous Step):

  • Prepare a beaker with 300 g of crushed ice mixed with 100 mL DCM .

  • Slowly pour the reaction mixture onto the ice/DCM mixture with vigorous stirring.

  • Mechanism:[1][6] This hydrolyzes excess

    to and HCl while the product partitions into DCM.

• Extraction & Isolation:

  • Separate the organic layer immediately.[7]

  • Extract the aqueous layer with fresh DCM (2 x 50 mL).

  • Combine organic layers and wash with cold water (3 x 100 mL) until washings are neutral (pH ~6-7).

  • Tip: Rapid washing with cold water minimizes hydrolysis of the sulfonyl chloride.

  • Dry over anhydrous

    for 20 minutes.

• Concentration: Filter and evaporate the solvent on a rotary evaporator (bath temp <35°C) to yield the crude sulfonyl chloride as a white to off-white solid or viscous oil that solidifies on standing.

Purification & Characterization

For pharmaceutical applications, recrystallization is recommended to remove trace sulfonic acid and ortho isomers.

• Recrystallization Solvent: Hexane/Chloroform (9:1) or Petroleum Ether.

• Procedure: Dissolve crude solid in minimum hot chloroform, add hexane until turbid, cool to 0°C.

Analytical Specifications

Parameter	Specification	Method
Appearance	White crystalline solid	Visual
Melting Point	45–50°C (Predicted)	Capillary
NMR (400 MHz, )	8.05 (d, 2H, Ar-H), 7.35 (d, 2H, Ar-H), 2.85 (m, 1H, CH), 1.35 (d, 6H, )	NMR
Purity	>97%	HPLC (short run, anhydrous)

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis during quench	Ensure quench is done on ice and extraction is rapid. Use cold water for washes.
Dark/Black Product	Charring/Polymerization	Reaction temperature spiked during addition. Keep T < 5°C strictly.
Incomplete Reaction	Insufficient Acid/Time	Ensure Chlorosulfonic acid is fresh (not hydrolyzed). Extend RT stir time to 4h.
Product is Oil	Impurities/Solvent	Triturate with cold pentane/hexane to induce crystallization.

References

• Synthesis of Sulfonyl Chlorides via Chlorosulfonation

  • Huntress, E. H., & Carten, F. H. (1940). Identification of Organic Compounds. I. Chlorosulfonic Acid as a Reagent for the Identification of Aryl Halides. Journal of the American Chemical Society, 62(3), 511–514. Link

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

• Stability of Phenyl Isobutyrate

  • PubChem Compound Summary for CID 519756, Phenyl isobutyrate. National Center for Biotechnology Information (2025). Link

• Analogous Synthesis (4-Acetoxybenzenesulfonyl chloride)

  • Organic Syntheses, Coll.[7][8] Vol. 1, p. 85 (1941); Vol. 3, p. 159 (1955). (Describes chlorosulfonation of substituted benzenes). Link

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Application Notes and Protocols for the Preparation of Sulfonamides using 4-(Chlorosulfonyl)phenyl 2-methylpropanoate as a Precursor

Introduction: The Significance of the Sulfonamide Scaffold and the Utility of a Versatile Precursor

The sulfonamide functional group (-SO₂NR₂) is a cornerstone of modern medicinal chemistry, integral to the pharmacological activity of a wide array of therapeutic agents.[1][2] Its presence is critical in drugs spanning multiple classes, including antibacterial agents, diuretics, anticonvulsants, and carbonic anhydrase inhibitors.[1][3] The ability to synthesize diverse libraries of sulfonamides is therefore a fundamental requirement in drug discovery and development. This is most commonly achieved through the reaction of a sulfonyl chloride with a primary or secondary amine.[1][4]

This application note provides a detailed protocol for the synthesis of sulfonamides utilizing 4-(chlorosulfonyl)phenyl 2-methylpropanoate as a versatile precursor. The isobutyrate ester moiety on the phenyl ring offers a unique handle for subsequent chemical modifications, allowing for the generation of novel derivatives with potentially enhanced biological activities or modified pharmacokinetic profiles. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical guidance, field-proven insights, and robust protocols.

Materials and Methods

Reagents and Solvents

A comprehensive list of necessary reagents and their pertinent properties are detailed in Table 1. All reagents should be of analytical grade or higher and used as received unless otherwise specified. Anhydrous solvents are critical for the success of the reaction to prevent hydrolysis of the sulfonyl chloride.

Table 1: Reagent and Solvent Specifications

Reagent/Solvent	Chemical Formula	Molecular Weight ( g/mol )	CAS Number	Key Properties & Handling Precautions
4-(Chlorosulfonyl)phenyl 2-methylpropanoate	C₁₀H₁₁ClO₄S	262.71	1315367-19-1	Corrosive, moisture-sensitive. Handle in a fume hood with appropriate PPE.
Benzylamine	C₇H₉N	107.15	100-46-9	Corrosive, combustible liquid. Handle in a well-ventilated area.
Aniline	C₆H₇N	93.13	62-53-3	Toxic, combustible liquid. Handle with extreme care to avoid inhalation and skin contact.
Morpholine	C₄H₉NO	87.12	110-91-8	Flammable, corrosive liquid. Handle in a fume hood.
Triethylamine (TEA)	C₆H₁₅N	101.19	121-44-8	Flammable, corrosive liquid with a strong odor. Use as a base to neutralize HCl.
Dichloromethane (DCM), Anhydrous	CH₂Cl₂	84.93	75-09-2	Volatile, suspected carcinogen. Use in a well-ventilated fume hood.
Hydrochloric Acid (1M)	HCl	36.46	7647-01-0	Corrosive. Use for aqueous workup.
Sodium Sulfate (Anhydrous)	Na₂SO₄	142.04	7757-82-6	Drying agent.
Brine (Saturated NaCl solution)	NaCl	58.44	7647-14-5	Used in aqueous workup to break emulsions.

Experimental Protocols

General Protocol for the Synthesis of Sulfonamides

This protocol outlines the reaction of 4-(chlorosulfonyl)phenyl 2-methylpropanoate with a primary or secondary amine in the presence of triethylamine as a base.[4]

Safety First: Always work in a certified chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Sulfonyl chlorides are corrosive and react with moisture; handle with care under an inert atmosphere where possible.[5][6][7]

Reaction Setup:

• To a dry round-bottom flask equipped with a magnetic stir bar, add the desired primary or secondary amine (1.1 equivalents).

• Add anhydrous dichloromethane (DCM) to dissolve the amine (concentration typically 0.1-0.5 M).

• Add triethylamine (1.5 equivalents) to the solution.

• Cool the flask to 0 °C in an ice bath.

Addition of Sulfonyl Chloride:

• In a separate dry flask, dissolve 4-(chlorosulfonyl)phenyl 2-methylpropanoate (1.0 equivalent) in a minimal amount of anhydrous DCM.

• Slowly add the sulfonyl chloride solution dropwise to the stirred amine solution at 0 °C over 15-20 minutes. The formation of a white precipitate (triethylamine hydrochloride) is expected.

Reaction Progression and Monitoring:

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 4-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexanes). The disappearance of the starting amine and sulfonyl chloride indicates reaction completion.

Work-up Procedure:

• Once the reaction is complete, dilute the mixture with additional DCM.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (to remove excess amine and triethylamine), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Purification:

The crude product can be purified by one of the following methods:

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) is often effective.

• Silica Gel Column Chromatography: For oils or solids that are difficult to recrystallize, purification by column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) will yield the pure sulfonamide.[4]

Visualizing the Workflow

The general experimental workflow is depicted in the following diagram:

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• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. EP2240464A2 - Process for preparation of 2-methyl-2´-phenylpropionic acid derivatives and novel intermediate compounds - Google Patents [patents.google.com]

Application Note: Amino Acid Derivatization with 4-(Chlorosulfonyl)phenyl 2-methylpropanoate

This Application Note and Protocol is designed for the derivatization of amino acids using 4-(Chlorosulfonyl)phenyl 2-methylpropanoate . While this specific molecule is often used as a building block in organic synthesis (e.g., for endothelin receptor antagonists), its structure makes it an excellent, high-hydrophobicity tagging reagent for amino acid analysis via RPLC-UV or LC-MS.

The protocol below adapts established sulfonyl chloride derivatization chemistries (analogous to Dansyl-Cl or DABS-Cl) to the specific properties of this reagent.

Introduction & Principle

The analysis of free amino acids is often hindered by their high polarity (poor retention on C18 columns) and lack of chromophores (poor UV detection). Derivatization with 4-(Chlorosulfonyl)phenyl 2-methylpropanoate (referred to here as CSP-MP ) addresses both issues via a sulfonylation reaction .

Key Benefits of CSP-MP Derivatization:

• Enhanced Retention: The lipophilic 2-methylpropanoate (isobutyryl) tail significantly increases the hydrophobicity of amino acids, allowing for excellent separation on standard C18 columns.

• UV/MS Detectability: The phenyl ring provides a strong UV chromophore (typically

  ~254 nm). The ester group aids in ionization efficiency for ESI-MS.

• Stability: Unlike OPA derivatives, sulfonamides formed by this reaction are chemically stable, allowing for long autosampler stability.

Reaction Mechanism

The reaction proceeds via a Schotten-Baumann mechanism under alkaline conditions. The nucleophilic amine of the amino acid attacks the electrophilic sulfur of the chlorosulfonyl group, displacing chloride.

Reaction Scheme:

Materials & Reagents

Reagents

• Derivatizing Reagent: 4-(Chlorosulfonyl)phenyl 2-methylpropanoate (CAS: 1315367-19-1).[1]

  • Note: This reagent is moisture-sensitive. Store under inert gas at -20°C.

• Solvent: Acetonitrile (ACN), HPLC Grade or higher.

• Buffer Salt: Sodium Carbonate (

  ) and Sodium Bicarbonate ( ).

• Quenching Agent: Methylamine or Ethylamine (optional), or Formic Acid (LC-MS grade).

• Water: Milli-Q (18.2 M

  ).

Solution Preparation

Solution	Composition	Storage
Derivatization Buffer (pH 9.5)	100 mM . Dissolve 1.06 g in 100 mL water. Adjust pH to 9.5 using dilute HCl or NaOH.	4°C (1 month)
Reagent Stock Solution (10 mM)	Dissolve 26.2 mg of CSP-MP in 10 mL of dry Acetonitrile. Prepare fresh daily.	Do not store
Quenching Solution	5% Formic Acid in Water.	Room Temp
Amino Acid Standards	Mix of amino acids at 100 pmol/ L in 0.1 M HCl.	-20°C

Experimental Protocol

Sample Preparation[2][3][4][5][6][7][8][9]

• Extract amino acids from the biological matrix (plasma, tissue, cell culture) using standard protein precipitation (e.g., 80% cold methanol).

• Centrifuge at 12,000 x g for 10 min to remove particulates.

• Evaporate the supernatant to dryness under nitrogen if necessary to concentrate, or use the supernatant directly if concentration is sufficient.

• Reconstitute residue in 50

  L of Derivatization Buffer (pH 9.5).

Derivatization Workflow

The following steps should be performed in a fume hood due to the reactivity of the sulfonyl chloride.

• Mix: In a 1.5 mL HPLC vial or microcentrifuge tube, combine:

  • 50

    L Sample (in Buffer pH 9.5)

  • 50

    L Reagent Stock Solution (in ACN)

• Vortex: Mix vigorously for 10 seconds.

• Incubate: Heat the mixture at 55°C for 15 minutes .

  • Expert Insight: Sulfonyl chlorides are less reactive than acyl chlorides. Heating is required to ensure quantitative derivatization of secondary amino acids (like Proline) and sterically hindered amines.

• Quench: Add 20

  L of Quenching Solution (5% Formic Acid).

  • Mechanism:[2] Acidification protonates unreacted amines and hydrolyzes excess sulfonyl chloride to its corresponding sulfonic acid, which elutes at the solvent front.

• Clarify: Centrifuge at 10,000 x g for 2 minutes to settle any precipitate.

• Transfer: Move supernatant to an autosampler vial insert.

Visual Workflow (Graphviz)

Caption: Step-by-step workflow for derivatizing amino acids with CSP-MP.

Instrumental Analysis (LC-UV/MS)

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18, 2.1 x 100 mm, 1.8

  m).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.3 mL/min.

• Column Temp: 40°C.

• Detection:

  • UV: 254 nm.[3][4]

  • MS: ESI Positive Mode (Scan range 200–800 m/z).

Gradient Table

Time (min)	% B	Event
0.0	5	Initial Hold
1.0	5	Sample Loading
10.0	60	Elution of Polar AAs
15.0	95	Elution of Hydrophobic AAs
17.0	95	Column Wash
17.1	5	Re-equilibration
20.0	5	End of Run

Validation & Troubleshooting

Mechanism of Action Diagram

Caption: Chemical mechanism of the sulfonylation reaction between CSP-MP and an amino acid.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Small Peaks	Reagent hydrolysis.	Ensure ACN is anhydrous. Prepare reagent fresh. Do not use old stock.
Precipitate in Vial	Buffer concentration too high.	Dilute sample with water before injection. Ensure pH is not >10.
Double Peaks	Incomplete reaction (Mono- vs Di-substitution on Lysine/Histidine).	Increase reaction time to 30 min or increase reagent excess.
Reagent Peak Interference	Excess reagent eluting near analytes.	Use a "scavenger" amine (e.g., glycine or ethylamine) in the quench step to shift the reagent peak.

References

• General Sulfonyl Chloride Derivatization

  • Title: "Dansyl Chloride as a Derivatizing Reagent for Amino Acids."[5]

  • Source: Sigma-Aldrich / Merck Technical Library.
• Reagent Properties (CSP-MP)

• Methodology Foundation (Schotten-Baumann)

  • Title: "Schotten-Baumann Reaction Mechanism and Conditions."
  • Source: Organic Chemistry Portal.

  • URL:[Link]

Sources

• 1. chem960.com [chem960.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. mdpi.com [mdpi.com]
• 4. Amino Acid Analysis Using Precolumn Derivatization with Phenylisothiocyanate | Springer Nature Experiments [experiments.springernature.com]
• 5. Amino Acid Pre-column Derivatization HPLC Analysis Methods - Creative Proteomics [creative-proteomics.com]

Technical Notes & Optimization

Technical Support Center: Stability &amp; Storage of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate

The Stability Paradox: Why This Molecule Fails

Technical Alert: You are handling a "dual-trigger" molecule. 4-(Chlorosulfonyl)phenyl 2-methylpropanoate contains two hydrolyzable functional groups: a sulfonyl chloride (

) and a phenolic ester ( ).

While the ester (isobutyrate) is relatively stable under neutral conditions, the sulfonyl chloride is the "canary in the coal mine." Its degradation initiates a destructive autocatalytic cycle.

The Mechanism of Failure (Autocatalytic Loop)

When trace moisture enters the system, it attacks the sulfur atom, releasing hydrochloric acid (HCl). This HCl does not merely sit there; it acts as a catalyst that attacks the ester linkage, cleaving the protecting group and destroying the molecule's integrity.

Figure 1: The "Suicide Pact" mechanism. Moisture triggers HCl release, which subsequently catalyzes the destruction of the ester moiety.

Critical Storage Parameters (The "Golden Rules")

To prevent the cycle above, you must maintain a "Zero-Water" environment.

Parameter	Specification	Scientific Rationale
Temperature	-20°C (± 5°C)	Lowers kinetic energy, significantly slowing the rate of hydrolysis and the subsequent acid-catalyzed ester cleavage [1].
Atmosphere	Argon or Nitrogen	Displaces humid air. Argon is preferred as it is heavier than air and forms a "blanket" over the solid in the vial.
Container	Glass + Teflon Liner	Plastics (PE/PP) are permeable to moisture over time. Use borosilicate glass with a PTFE-lined screw cap.
Desiccation	Secondary Containment	The primary vial should be stored inside a secondary jar containing active desiccant (e.g., Drierite or Molecular Sieves).

Protocol: The "Double-Vessel" Storage System

Use this protocol for long-term storage (>1 week).

• Primary Seal: Ensure the 4-(Chlorosulfonyl)phenyl 2-methylpropanoate is in a glass vial with a PTFE-lined cap. Wrap the cap junction with Parafilm or electrical tape to prevent loosening due to thermal contraction in the freezer.

• Secondary Barrier: Place the primary vial inside a larger wide-mouth glass jar.

• Desiccant Layer: Fill the void space in the larger jar with activated silica gel or molecular sieves (4Å).

• Inert Purge: Gently flush the secondary jar with Argon for 10-15 seconds before sealing.

• Freeze: Store the entire assembly at -20°C.

Troubleshooting & Diagnostics (FAQ)

Q: The white solid has turned into a sticky gum/oil. Is it usable?

• A: No. This phase change indicates significant hydrolysis. The "gum" is likely a mixture of the sulfonic acid (which is often hygroscopic and oily) and isobutyric acid. The melting point has been depressed by impurities. Action: Discard as hazardous waste.

Q: When I open the bottle, there is a sharp, acrid smell and a "pop" sound.

• A: Danger. The "pop" is pressurized HCl gas escaping. The smell is HCl mixed with isobutyric acid (which smells like rancid butter).

  • Immediate Action: Close the hood sash. Vent the vial safely. The material is likely degraded, but check proton NMR to confirm the ratio of the ester methyl peaks vs. the aromatic signals. If the ester is intact, you may be able to recrystallize, but yield will be poor.

Q: Can I store a solution of this compound?

• A: Only for short periods (<24 hours) and never in nucleophilic solvents (Methanol, Ethanol, Water, DMSO).

  • Safe Solvents: Anhydrous Dichloromethane (DCM), THF, or Toluene.

  • Risk:[1][2][3] Even in "anhydrous" solvents, trace ppm water will degrade the sulfonyl chloride over days. Store as a solid whenever possible [2].

Q: How do I weigh this out without degrading it?

• A: Use the "Rapid Transfer" technique:

  • Allow the storage vial to warm to room temperature before opening (prevents condensation on the cold solid).

  • Flush a receiving flask with Nitrogen.

  • Quickly weigh the solid on a tared weighing paper/boat.

  • Transfer immediately to the flask and seal.

  • Purge the storage vial with inert gas before re-sealing.

Emergency & Safety Protocols

Workflow: Accidental Moisture Exposure If the container was left open or exposed to humid air:

Figure 2: Decision matrix for handling compromised material.

Spill Cleanup: Do not use water to clean up a spill of the solid.

• Cover with solid sodium bicarbonate (baking soda) or calcium carbonate to neutralize potential acid generation.

• Sweep up the dry mixture.

• Place in a chemical waste container.

• Clean the surface with a damp paper towel only after the bulk solid is removed.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (Standard reference for handling moisture-sensitive acid chlorides and sulfonyl chlorides).

• Sigma-Aldrich (Merck). (n.d.). Technical Bulletin: Handling Air-Sensitive Reagents. Retrieved February 17, 2026. (General protocols for Schlenk lines and inert gas storage).

• BenchChem. (2025).[4] Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides. (Specific hazards regarding HCl generation and hydrolysis).

• National Institutes of Health (NIH). (2023). PubChem Compound Summary: Sulfonyl Chlorides Stability Data.

Sources

• 1. researchgate.net [researchgate.net]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]

overcoming solubility issues of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate in water

The Core Challenge: The Solubility-Stability Paradox

You are likely reading this because you attempted to dissolve 4-(Chlorosulfonyl)phenyl 2-methylpropanoate in an aqueous buffer, and it either precipitated immediately or failed to react as expected.

This compound presents a classic "Solubility-Stability Paradox" common in bioconjugation and medicinal chemistry.

• Hydrophobicity: The phenyl ring and isobutyrate (2-methylpropanoate) tail make the molecule highly lipophilic (LogP ~2.3).[1] It hates water.[1]

• Reactivity: The sulfonyl chloride (-SO₂Cl) moiety is an electrophile designed to react with nucleophiles (like amines).[1] However, water is also a nucleophile.[1]

• The Conflict: To react it with a water-soluble target (e.g., a protein or peptide), you must introduce it to water.[1] But the moment you do, it begins to hydrolyze (decompose) into the sulfonic acid, which is unreactive.

Critical Warning: This molecule has two hydrolyzable sites.[1]

• Site A (-SO₂Cl): Rapid hydrolysis to sulfonic acid (deactivates the reagent).[1]

• Site B (Ester): Slower hydrolysis to phenol and isobutyric acid (cleaves the molecule).[1]

Reaction vs. Degradation Pathways

The following diagram illustrates the "race" between your desired reaction and the degradation pathways.

Figure 1: The Kinetic Competition.[1] Successful conjugation requires favoring the green pathway over the red (sulfyl hydrolysis) and gray (ester hydrolysis) pathways.

Solvent Selection & Stock Preparation

Do NOT attempt to dissolve this compound directly in water or buffer.[1] You must create a concentrated organic stock solution.[1]

Solvent Compatibility Matrix

Solvent	Compatibility	Status	Notes
Acetonitrile (MeCN)	High	Recommended	Inert to sulfonyl chlorides.[1] Good solubility. Easy to remove.
DMF (Anhydrous)	Medium/High	Acceptable	Good solubility, but difficult to remove.[1] Ensure it is amine-free.[1]
DMSO	Low/Medium	Risky	WARNING: DMSO is hygroscopic (absorbs water).[1] Wet DMSO will hydrolyze your stock in minutes.[1] Use only fresh, anhydrous DMSO.[1]
Alcohols (EtOH/MeOH)	None	FORBIDDEN	Will react with -SO₂Cl to form sulfonate esters (solvolysis), destroying the reagent.[1]
Water/PBS	None	Insoluble	Reagent will crash out as a solid precipitate.[1]

Protocol 1: Preparation of Stable Stock Solution

• Weigh the reagent in a humidity-controlled environment (if possible).[1]

• Dissolve in Anhydrous Acetonitrile to a concentration of 10–50 mM .

• Seal tightly.[1] Use immediately.

  • Why Acetonitrile? It is miscible with water but does not react with the sulfonyl chloride. It also allows for lower temperature reactions to suppress hydrolysis.[1]

Reaction Protocol: The "Modified Schotten-Baumann"

To overcome the solubility issue in the reaction vessel, we use a co-solvent system with kinetic control . The goal is to keep the reagent in solution just long enough to react with your target amine before water destroys it.

The Workflow

Reagents:

• Stock: 50 mM Reagent in Acetonitrile.

• Buffer: 0.1 M Sodium Bicarbonate (NaHCO₃), pH 8.5.

• Target: Amine-containing molecule dissolved in Buffer.[1]

Step-by-Step Procedure:

• Cool the System: Place the aqueous Target solution on ice (0–4°C).

  • Reasoning: Low temperature significantly slows down the hydrolysis of the sulfonyl chloride (side reaction) while having a smaller effect on the amidation (main reaction).

• Vigorous Agitation: Set the aqueous solution to stir rapidly (magnetic stir bar) or vortex.

  • Reasoning: You need immediate dispersion.[1] Slow mixing creates local "hotspots" of high organic solvent concentration where the reagent precipitates.

• Dropwise Addition: Add the Organic Stock to the Aqueous Buffer dropwise.

  • Max Organic %: Do not exceed 10-20% final volume organic solvent.

  • Example: If you have 900 µL of aqueous buffer, add max 100 µL of stock.[1]

• pH Maintenance: Monitor pH.

  • The reaction produces HCl. If the pH drops below 7, the amine becomes protonated (

    ) and stops reacting.

  • Fix: Add dilute NaOH or more bicarbonate to maintain pH 8.0–8.[1]5. Do not exceed pH 9.5 (risks ester hydrolysis).[1]

Figure 2: Optimal workflow for reacting hydrophobic sulfonyl chlorides in aqueous media.

Troubleshooting & FAQs

Q: The solution turned cloudy immediately upon adding the stock. Is my experiment ruined? A: Not necessarily. A fine "milky" suspension is actually common for hydrophobic reagents in water.[1] Because the particles are microscopic, they have high surface area and can still react with the amine.

• Action: Continue stirring vigorously. If you see large "clumps" or crystals, the mixing was too slow or the concentration was too high. In that case, filter and restart with a lower concentration or higher % of co-solvent (e.g., up to 20% Acetonitrile).[1]

Q: My yield is very low. Where did the reagent go? A: It likely hydrolyzed.

• Diagnosis: Check the pH.[2][3][4] If it drifted below 7.5, the amine became unreactive. If it was above 10, the OH⁻ ions destroyed the reagent.

• Solution: Increase the molar equivalents of the reagent (e.g., use 2x or 3x excess relative to the target) to compensate for the portion lost to hydrolysis.

Q: Can I use Tris or Glycine as my reaction buffer? A: NO. Tris (tris(hydroxymethyl)aminomethane) and Glycine contain primary amines.[1] They will react with your sulfonyl chloride and consume it immediately.[1]

• Alternative: Use inorganic buffers like Phosphate (PBS), Bicarbonate, or HEPES (which has sterically hindered amines that are less reactive, though inorganic is safer).[1]

Q: Why not just heat it up to dissolve it? A: Heat acts as a catalyst for hydrolysis.[1] Heating a sulfonyl chloride in water is the most efficient way to destroy it. Always keep the reaction on ice (0–4°C).[1]

References

• Standard Protocol for Sulfonamide Synthesis: Hermanson, G. T. (2013).[1] Bioconjugate Techniques (3rd ed.).[1] Academic Press.[1] Chapter 1: Functional Targets.

• Hydrolysis Kinetics of Sulfonyl Chlorides: Robertson, R. E., & Rossall, B. (1971).[1] Sulfonyl Chloride Kinetics. Part II. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry, 49(9), 1441-1450.[1]

• Schotten-Baumann Reaction Conditions: Smith, M. B. (2020).[1][5] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.).[1] Wiley-Interscience.[1] Section 16-73.[1] [1]

• Solvent Effects on Solvolysis: Koo, I. S., et al. (2008).[1] Concerted Solvent Processes for Common Sulfonyl Chloride Precursors. Journal of Physical Organic Chemistry.

Sources

• 1. PubChemLite - Methyl2-[4-(chlorosulfonyl)phenyl]propanoate (C10H11ClO4S) [pubchemlite.lcsb.uni.lu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. grokipedia.com [grokipedia.com]
• 4. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 5. Schotten–Baumann reaction - Wikipedia [en.wikipedia.org]

reducing moisture sensitivity of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate reagents

Welcome to the technical support center for 4-(Chlorosulfonyl)phenyl 2-methylpropanoate. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on handling this moisture-sensitive reagent, troubleshooting common experimental issues, and ensuring the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 4-(Chlorosulfonyl)phenyl 2-methylpropanoate to prevent degradation?

A1: Proper storage is critical to maintain the reagent's reactivity.[1][2] Sulfonyl chlorides, including 4-(Chlorosulfonyl)phenyl 2-methylpropanoate, are highly susceptible to hydrolysis.[1][3] The primary goal is to rigorously exclude atmospheric moisture.

Parameter	Recommendation	Rationale
Atmosphere	Store under a dry, inert atmosphere (e.g., Nitrogen or Argon).	Prevents contact with ambient moisture, which leads to rapid hydrolysis.
Container	Use the original manufacturer's container, such as Sure/Seal™ bottles, or a glass container with a PTFE-lined cap.[1][4]	Ensures an airtight seal and prevents corrosion.[1]
Temperature	Store in a cool, dry place, ideally between 15–25°C.[1]	Reduces the rate of potential decomposition pathways.
Location	Keep in a desiccator or a dedicated dry cabinet. Store away from incompatible materials like bases, strong acids, and oxidizers.[1]	Provides an additional layer of protection against moisture and prevents accidental reactions.

Q2: I've noticed my 4-(Chlorosulfonyl)phenyl 2-methylpropanoate has turned slightly yellow. Is it still viable for my experiment?

A2: A slight discoloration to yellow may not significantly impact all reactions, but it is an indicator of decomposition.[5] This degradation can release byproducts like hydrogen chloride (HCl) and sulfonic acids, which can interfere with your reaction.[1] For sensitive applications or reactions requiring high purity, using a fresh, colorless reagent is strongly recommended to ensure reproducibility and high yield.[5]

Q3: What are the primary products of hydrolysis, and how do they affect my reaction?

A3: When 4-(Chlorosulfonyl)phenyl 2-methylpropanoate reacts with water, it undergoes hydrolysis to form 4-(sulfonoxy)phenyl 2-methylpropanoate (the corresponding sulfonic acid) and hydrochloric acid (HCl).[1]

Figure 1. Hydrolysis of the sulfonyl chloride reagent.

The presence of these byproducts can be problematic:

• Reduced Yield: The hydrolyzed reagent is no longer active for the desired sulfonylation reaction, leading to lower yields.[3]

• Side Reactions: The generated HCl can protonate bases or sensitive functional groups in your substrate, while the sulfonic acid can complicate purification.

Q4: How should I properly dispose of excess or degraded 4-(Chlorosulfonyl)phenyl 2-methylpropanoate?

A4: Excess sulfonyl chloride must be carefully neutralized (quenched) before disposal.[5] Slowly add the reagent to a cold, stirred solution of a weak base, such as sodium bicarbonate.[5] This should be performed in a fume hood, as the reaction is exothermic and releases HCl gas.[5] The resulting aqueous solution can then be disposed of according to your institution's hazardous waste guidelines.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: Low or No Yield of the Desired Sulfonamide Product

Symptom: Your reaction, intended to form a sulfonamide, results in a low yield of the desired product or recovery of unreacted starting material.

Figure 2. Troubleshooting logic for low reaction yield.

Potential Cause A: Reagent Hydrolysis Prior to Use

The most common cause of failure is using a reagent that has already been compromised by moisture.[3]

Solution: Implement Strict Inert Atmosphere Techniques

Handling the reagent under an inert atmosphere is essential.[4][6][7] This prevents contact with ambient air and moisture from the moment the bottle is opened until the reagent is delivered to the reaction flask.

Experimental Protocol: Transfer of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate Using Inert Atmosphere Technique

This protocol details the transfer of the solid reagent by weighing it out in a controlled environment, such as a glovebox, or by quickly weighing it in the air and adding it to a pre-flushed reaction vessel.

Materials:

• 4-(Chlorosulfonyl)phenyl 2-methylpropanoate

• Oven-dried or flame-dried reaction flask with a stir bar and rubber septum[4][8]

• Nitrogen or Argon gas source with a manifold or balloon setup[8][9]

• Syringes and needles (oven-dried)[4][6]

• Anhydrous reaction solvent

Procedure:

• Prepare Glassware: Oven-dry (120°C for at least 4 hours) or flame-dry all glassware under vacuum.[4] Assemble the hot flask with a septum and allow it to cool to room temperature under a positive pressure of inert gas.[4][8]

• Inert Gas Flush: Flush the assembled, cool flask with nitrogen or argon for several minutes to displace all air. An exit needle is used to vent the gas.[6][8]

• Add Anhydrous Solvent: Add the required volume of anhydrous solvent to the reaction flask via a dry syringe.

• Weigh and Add Reagent:

  • Ideal Method (Glovebox): Weigh the required amount of 4-(Chlorosulfonyl)phenyl 2-methylpropanoate inside a glovebox and seal it in a small vial. Transfer the vial to the reaction setup and add the solid under a positive flow of inert gas.

  • Alternative Method (Quick Weighing): Briefly remove the septum, quickly add the pre-weighed solid to the flask against a positive flow of inert gas, and immediately reseal the flask with the septum. This method is less ideal but can be effective if performed rapidly.

• Proceed with Reaction: Once the reagent is dissolved in the anhydrous solvent under an inert atmosphere, the reaction is ready for the addition of other reactants.

Figure 3. Workflow for handling moisture-sensitive reagents.

Issue 2: Reaction Fails During Aqueous Workup

Symptom: The reaction proceeds as expected (monitored by TLC/LCMS), but the yield of isolated product is significantly lower after aqueous workup.

Potential Cause: Product Hydrolysis During Extraction/Washing

Even if the reaction is successful, the sulfonyl chloride product itself is sensitive to hydrolysis.[3] Prolonged contact with water, especially at neutral or basic pH, during the workup can cleave the sulfonyl chloride group.

Solutions:

• Perform Workup at Low Temperature: Conduct all aqueous washes using cold (0-5°C) water or brine. This significantly slows the rate of hydrolysis.[3]

• Minimize Contact Time: Perform extractions and phase separations as quickly as possible. Do not let the layers sit in the separatory funnel for extended periods.

• Acidify the Aqueous Layer: If compatible with your product's stability, keeping the aqueous layer slightly acidic (pH 3-4) can help suppress the hydrolysis rate compared to neutral or basic conditions.

• Use Brine: Use saturated brine for the final wash. It helps to break emulsions and reduces the amount of dissolved water in the organic layer before drying.[3]

By implementing these rigorous handling, storage, and troubleshooting protocols, you can significantly reduce the impact of moisture sensitivity on your experiments with 4-(Chlorosulfonyl)phenyl 2-methylpropanoate, leading to more reliable and reproducible results.

References

• HoriazonChemical. (n.d.). Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices.
• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis.
• S D FINE- CHEM LIMITED. (n.d.). sulphuryl chloride - Sdfine.
• BenchChem. (n.d.). troubleshooting common issues in sulfonamide synthesis reactions.
• ChemicalBook. (2025, February 1). Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.
• Sciencemadness Wiki. (2023, August 6). Sulfuryl chloride.
• BenchChem. (2025). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.
• Frontier, A. (2026). How to Troubleshoot a Reaction. University of Rochester, Department of Chemistry.
• Organic Lab Techniques. (2022, February 2). Inert Atmosphere [Video]. YouTube.
• Sigma-Aldrich. (n.d.). Handling Air-Sensitive Reagents Technical Bulletin AL-134.
• Chemistry LibreTexts. (2022, May 6). 1.3C: Transferring Methods - Inert Atmospheric Methods.
• Shriver, D. F., & Drezdzon, M. A. (1986). The Manipulation of Air-Sensitive Compounds (2nd ed.). Wiley.
• Wipf, P. (n.d.). Chem 1140; Techniques for Handling Air-Sensitive Compounds. Wipf Group, University of Pittsburgh.

Sources

• 1. Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices – HoriazonChemical [horiazonchemical.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ehs.umich.edu [ehs.umich.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
• 7. Troubleshooting [chem.rochester.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Strategic Analysis of Ester Integrity in 4-(Chlorosulfonyl)phenyl 2-methylpropanoate

Analytical Protocols and Stability Benchmarking

Executive Summary: The Dual-Reactivity Challenge

In the development of prodrugs and bifunctional linkers, 4-(Chlorosulfonyl)phenyl 2-methylpropanoate represents a specific class of "activated" synthons.[1] It contains two electrophilic sites with vastly different reactivities:

• The Sulfonyl Chloride (

  ): Highly reactive, moisture-sensitive, designated for sulfonamide bond formation.[2][1]

• The Phenyl Ester (

  ): Moderately reactive, susceptible to hydrolysis or nucleophilic attack, often serving as a protecting group or pro-drug moiety.[2][1]

The Core Problem: Standard analytical methods often fail because the conditions required to analyze the ester (e.g., aqueous HPLC) destroy the sulfonyl chloride. Conversely, the conditions used to react the sulfonyl chloride (e.g., basic amines) risk cleaving the ester (aminolysis).

This guide outlines the definitive protocols to confirm ester integrity without compromising the sulfonyl chloride, and benchmarks this molecule against less stable alternatives like phenyl acetate.

Mechanistic Benchmarking: Why 2-methylpropanoate?

Before validating the batch, it is critical to understand why this specific ester structure is selected over simpler analogs. The choice of the 2-methylpropanoate (isobutyryl) group is not arbitrary; it is a calculated decision to utilize steric shielding .

Comparative Stability Analysis

Phenyl esters are generally unstable compared to alkyl esters because the phenoxide ion is a good leaving group.[2] However, branching at the

-carbon of the acyl group significantly retards hydrolysis.[2]

Feature	Phenyl Acetate (Alternative)	Phenyl 2-methylpropanoate (Target)
Structure	Linear ( )	Branched Isopropyl ( )
Steric Hindrance	Low	High ( -value ~ 2.[1]15)
Hydrolysis Rate ( )	1.0 (Reference)	~0.25 (4x Slower)
Aminolysis Risk	High	Low (Steric blockade of tetrahedral intermediate)

Scientific Insight: The isopropyl group creates a "steric umbrella" that hinders the approach of water or nucleophiles to the carbonyl carbon perpendicular to the

-system. This allows the group to be reacted with amines while the ester remains intact, provided the temperature is controlled.[2]

Figure 1: Mechanistic pathway showing how the isopropyl group (sterics) selectively protects the ester bond from nucleophilic attack, allowing chemoselective reaction at the sulfonyl chloride.[1]

Comparative Guide to Analytical Methods

To confirm ester integrity, you must choose the method that matches your stage of development.[2]

Method	Specificity	Sensitivity	Suitability for this Molecule
1H NMR (Anhydrous)	High	Moderate	Gold Standard. The only method to see the native molecule without degradation.[1]
HPLC-UV (Aqueous)	High	High	Risky. Aqueous mobile phases hydrolyze to immediately.[1] Only useful if you accept loss.[2]
Derivatization HPLC	High	High	Process Control. React with an amine first, then check if the ester survived.
FT-IR	Low	Low	Screening. Good for seeing the band, but hard to quantify partial hydrolysis (~5%).[1]

Experimental Protocols

Protocol A: The Gold Standard (Anhydrous qNMR)

Use this for incoming raw material release or final product certification.

Principle: Water is the enemy.[2] By using anhydrous deuterated solvents, we prevent the hydrolysis of the

group, allowing us to quantify the ester:phenol ratio directly.[2]

Materials:

• Solvent:

  (Stored over 4Å molecular sieves, 99.8% D).[2]

• Internal Standard (Optional): 1,3,5-Trimethoxybenzene (for qNMR).

Step-by-Step:

• Preparation: Dissolve 10-15 mg of the sample in 0.6 mL of dry

  . Do not use DMSO-d6 unless strictly anhydrous, as hygroscopic DMSO accelerates hydrolysis.[2]

• Acquisition: Run a standard proton sequence (d1 > 5s to ensure relaxation).

• Analysis of Integrity:

  • Ester Signal: Look for the Isopropyl methine (septet, ~2.8-2.9 ppm) and methyls (doublet, ~1.3 ppm).[1]

  • Hydrolysis Indicator (The "Smoking Gun"): If the ester is cleaved, you will see free 4-hydroxybenzenesulfonyl chloride . The aromatic protons ortho to the oxygen will shift upfield (shielded) from ~7.3 ppm (ester) to ~6.9 ppm (phenol).

  • Calculation: Integrate the Ester Methine (

    ) vs. the Phenolic Aromatics. [1]

Protocol B: The Process Control (Quench-HPLC)

Use this for monitoring reaction progress or stability studies.[1]

Principle: Since the

cannot survive HPLC, we intentionally convert it to a stable sulfonamide using a non-nucleophilic amine (to avoid cleaving the ester), then measure the ester.

Materials:

• Quench Reagent: Morpholine (excess) in dry Dichloromethane (DCM).

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[2]

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid).[2]

Step-by-Step:

• Quench: Take 10 µL of reaction mixture/sample. Add to 500 µL of 0.1M Morpholine in DCM.

  • Note: Morpholine reacts instantly with

    to form the sulfonamide. It is sterically bulky enough that it reacts with the ester much slower (minutes vs milliseconds).

• Dilution: Dilute with Acetonitrile to mobile phase compatibility.

• Elution: Run a gradient from 10% to 90% MeCN over 15 minutes.

• Detection: Monitor at 254 nm.

  • Peak A (Intact): 4-(morpholinosulfonyl)phenyl 2-methylpropanoate.

  • Peak B (Degraded): 4-(morpholinosulfonyl)phenol.

• Validation: If Peak B increases over time in the quench vial, your quench is too aggressive.[2] Cool the quench to 0°C.

Decision Workflow

Use this logic flow to determine the status of your reagent.

Figure 2: Analytical decision tree for selecting the correct validation method based on resource availability.

References

• Steric Effects in Ester Hydrolysis

  • Comparative chemical and biological hydrolytic stability of homologous esters and isosteres.[2][3] (2022).[2][3] National Institutes of Health.[2]

  • Estimation of Hydrolysis Rate Constants of Carboxylic Acid Ester... from Molecular Structure. EPA.[2][1]

• Sulfonyl Chloride Characterization

  • A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview. BenchChem.[2]

  • Development of a derivatization RP-HPLC method for determination of sulfuryl chloride. (2022).[2][3] Ovid/ResearchGate.[2]

• General Organic Chemistry (Ester/Amide Reactivity)

  • Ester Hydrolysis: Electronic and Steric Effects.[2][1][4][5] Pearson Chemistry.[2]

Sources

• 1. Methyl 4-(4-chloro-1-oxobutyl)-alpha,alpha-dimethylbenzeneacetate | C15H19ClO3 | CID 10062338 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PhytoBank: 1H NMR Spectrum (PHY0012022) [phytobank.ca]
• 3. Comparative chemical and biological hydrolytic stability of homologous esters and isosteres - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Which ester hydrolyzes more rapidly? a. methyl acetate or phenyl ... | Study Prep in Pearson+ [pearson.com]
• 5. Which ester hydrolyzes more rapidly? b. phenyl acetate or benzyl ... | Study Prep in Pearson+ [pearson.com]